Cas no 2035004-28-3 ((2E)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035004-28-3
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.4368
• CID: 5354892
• Update Time: 2025-07-10

(2E)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (E)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (2E)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C19H18N4O2S/c24-19(9-8-18-7-4-10-26-18)22-12-16(13-22)23-11-15(20-21-23)14-25-17-5-2-1-3-6-17/h1-11,16H,12-14H2/b9-8+
• InChI Key： QSSIZBXYEFLLFC-CMDGGOBGSA-N
• SMILES： S1C([H])=C([H])C([H])=C1/C(/[H])=C(\[H])/C(N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])OC2C([H])=C([H])C([H])=C([H])C=2[H])N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 506
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5

Additional information on (2E)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Compound Introduction: (2E)-1-{3-[4-(phenoxymethyl-1H-1,2,3-triazol-1-yl)]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2035004-28-3)

The compound (2E)-1-{3-[4-(phenoxymethyl-1H-1,2,3-triazol-1-yl)]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one, identified by its CAS number 2035004-28-3, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple functional groups, including a phenoxymethyl substituent and a thiophen-2-yl moiety, contributes to its unique chemical properties and makes it a subject of interest for further exploration.

In recent years, the field of medicinal chemistry has seen a surge in the development of novel heterocyclic compounds that exhibit promising pharmacological effects. The structural framework of this compound incorporates elements such as azetidine and triazole rings, which are well-documented for their role in modulating various biological pathways. The phenoxymethyl group is particularly noteworthy as it can influence the compound's solubility and binding affinity to biological targets, while the thiophen-2-yl group adds another layer of complexity by contributing to electronic properties and potential interactions with biological systems.

The synthesis and characterization of this compound have been subjects of extensive research in academic and industrial settings. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular structure and help in understanding its potential interactions with biological targets.

The biological activity of this compound has been a focal point for numerous studies. Preliminary in vitro assays have suggested that it may exhibit properties relevant to drug discovery, particularly in areas such as anti-inflammatory and antimicrobial applications. The combination of the phenoxymethyl-substituted triazole ring and the thiophen-2-yl moiety is hypothesized to contribute to its pharmacological effects by modulating key signaling pathways. For instance, the triazole ring is known to be a common pharmacophore in drugs targeting infectious diseases and cancer, while the thiophene derivatives are recognized for their role in neurological disorders.

Furthermore, the compound's potential therapeutic applications extend beyond traditional drug targets. Emerging research suggests that it may also play a role in modulating metabolic pathways and addressing chronic diseases associated with metabolic dysregulation. The unique structural features of this molecule make it an attractive candidate for further investigation in drug development pipelines. Researchers are exploring its interactions with various enzymes and receptors, aiming to uncover new mechanisms of action that could lead to innovative therapeutic strategies.

The development of computational models has also been instrumental in understanding the behavior of this compound. Molecular docking studies and computational simulations are being used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, mode of action, and potential side effects. By integrating experimental data with computational predictions, scientists can refine their understanding of the compound's pharmacological profile and optimize its design for enhanced efficacy.

In conclusion, (2E)-1-{3-[4-(phenoxymethyl-1H-1,2,3-triazol-1-yl)]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2035004-28-3) represents a promising entity in pharmaceutical research due to its complex structure and potential biological activities. The combination of experimental techniques and computational methods is essential for unraveling its pharmacological properties and exploring its therapeutic applications. As research continues to progress, this compound holds significant promise for contributing to advancements in drug discovery and development.